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Compound of Interest

Compound Name: Pyrimidine-5-carboxylic acid

Cat. No.: B188909 Get Quote

Essential Safety and Handling Guide for
Pyrimidine-5-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Pyrimidine-5-carboxylic acid (CAS No: 4595-61-3). Adherence to

these guidelines is critical for ensuring laboratory safety and minimizing risks associated with

this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
Pyrimidine-5-carboxylic acid is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and respiratory irritation.[1][2] Therefore, the use of appropriate

Personal Protective Equipment (PPE) is mandatory to prevent exposure.

Recommended Personal Protective Equipment:
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles. Use a face shield if

there is a risk of splashing.

To protect against eye irritation

or serious eye damage from

dust or splashes.[1][2]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber). A

flame-resistant lab coat should

be worn and buttoned to cover

as much skin as possible.

To prevent skin contact which

can cause irritation.[1][2]

Respiratory Protection

Use in a well-ventilated area. If

dust is generated or exposure

limits are exceeded, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used.[2][3]

To prevent inhalation of dust

which may cause respiratory

tract irritation.[1][2]

Footwear
Closed-toe and closed-heel

shoes.

To protect feet from potential

spills.

Quantitative Safety Data
The following table summarizes key quantitative safety and physical data for Pyrimidine-5-
carboxylic acid.
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Property Value Source

Molecular Formula C5H4N2O2 [1]

Molecular Weight 124.10 g/mol [1]

Appearance
White to Yellow to Orange

powder to crystal

Melting Point 270 °C (decomposes)

GHS Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[1]

Operational Plan for Safe Handling
A systematic approach to handling Pyrimidine-5-carboxylic acid from receipt to disposal is

crucial for laboratory safety.
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Preparation

Handling

Post-Experiment

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Weigh Pyrimidine-5-carboxylic acid
in a fume hood

Dissolve in appropriate solvent

Perform experimental reaction

Decontaminate glassware and surfaces Store in a cool, dry, well-ventilated area
in a tightly closed container Dispose of waste according to regulations

Doff PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Pyrimidine-5-carboxylic acid.
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Detailed Methodologies:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.[2]

Ensure a safety shower and eyewash station are readily accessible.[2]

Put on all required PPE as detailed in the table above.

Work should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[2][4]

Handling:

Avoid the formation of dust and aerosols.[4]

Weigh the solid chemical in a fume hood or a ventilated balance enclosure.

When dissolving, add the solid to the solvent slowly to avoid splashing.

Keep the container tightly closed when not in use.[2]

Storage:

Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents, strong bases, and amines.[2]

The container must be kept tightly closed.[2]

Emergency and Disposal Plan
Immediate and appropriate action during an emergency is critical. Proper disposal is essential

to prevent environmental contamination.

Emergency Response for Spills:
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Spill Occurs

Evacuate immediate area

Alert colleagues and supervisor

Don appropriate PPE
(if safe to do so)

Cover spill with inert absorbent material
(e.g., sand, vermiculite)

Carefully sweep or scoop up material

Place in a sealed container for disposal

Clean the spill area with soap and water

Click to download full resolution via product page

Caption: Step-by-step emergency response for a Pyrimidine-5-carboxylic acid spill.

First Aid Measures:
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In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids.[2] If eye irritation persists, get medical advice/attention.

In case of skin contact: Wash off immediately with soap and plenty of water while removing

all contaminated clothing and shoes.[2] If skin irritation occurs, get medical advice/attention.

If inhaled: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.[2]

If swallowed: Clean mouth with water and get medical attention.[2]

Disposal Plan:

Dispose of contents and container to an approved waste disposal plant.[2]

Do not let the product enter drains.

Waste materials must be disposed of in accordance with national and local regulations.

Leave chemicals in their original containers and do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b188909#personal-protective-equipment-for-handling-
pyrimidine-5-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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